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Compound of Interest

Compound Name: Fukinone

Cat. No.: B012534 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: This document provides essential safety and logistical guidance for handling

Fukinone based on its chemical class and available data. No specific Safety Data Sheet (SDS)

for Fukinone was located. Therefore, this information should be used as a starting point for a

comprehensive risk assessment, and it is not a substitute for a formal SDS. Always consult with

your institution's Environmental Health and Safety (EHS) department for specific guidance.

Fukinone is a naturally occurring sesquiterpenoid found in plants such as Petasites japonicus

(butterbur).[1] While comprehensive toxicological data for pure Fukinone is not readily

available, information on the broader class of sesquiterpenoids and extracts from plants

containing Fukinone can inform safe handling practices. Sesquiterpene lactones, a related

class of compounds, are known to sometimes cause skin irritation and can be toxic if ingested.

[2][3]

Personal Protective Equipment (PPE)
Due to the lack of specific toxicity data, a cautious approach is necessary. The following

personal protective equipment is recommended when handling Fukinone.
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Body Part Recommended Protection Specifications & Rationale

Hands Chemical-resistant gloves

Nitrile or neoprene gloves are

recommended to prevent skin

contact. Sesquiterpenoids

have been associated with

contact dermatitis.[2]

Body Laboratory coat

A standard laboratory coat

should be worn to protect

against accidental splashes

and contamination of personal

clothing.

Eyes/Face

Safety glasses with side

shields or chemical safety

goggles

Essential for protecting the

eyes from dust particles or

splashes of solutions

containing Fukinone.

Respiratory

Use in a well-ventilated area or

with local exhaust ventilation

(fume hood)

To minimize the inhalation of

any aerosols or fine powders.

Operational and Disposal Plans
Handling Procedures:

Preparation: Before handling Fukinone, ensure that the work area is clean and uncluttered.

A designated area, such as a chemical fume hood, should be used, especially when working

with the solid form or creating solutions.

Personal Protective Equipment (PPE): Always wear the recommended PPE as outlined in

the table above before beginning work.

Weighing: When weighing solid Fukinone, do so in a ventilated enclosure or a fume hood to

avoid generating and inhaling dust.

Solution Preparation: When preparing solutions, add the solid Fukinone to the solvent

slowly to avoid splashing.
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General Hygiene: Avoid eating, drinking, or smoking in the laboratory. Wash hands

thoroughly with soap and water after handling Fukinone, even if gloves were worn.

Disposal Plan:

The disposal of Fukinone and any contaminated materials should be handled with care,

treating it as potentially hazardous waste.

Segregation: All waste contaminated with Fukinone, including unused product,

contaminated labware (e.g., pipette tips, weighing boats), and contaminated PPE (e.g.,

gloves), should be segregated from general laboratory waste.

Waste Containers: Use separate, clearly labeled, and sealed containers for solid and liquid

waste. The containers should be marked as "Hazardous Waste" and include the name

"Fukinone."

Decontamination: Decontaminate any non-disposable equipment and work surfaces that

have come into contact with Fukinone. A suitable solvent (such as ethanol or isopropanol)

followed by a thorough wash with soap and water is recommended. All cleaning materials

should be disposed of as hazardous waste.

Final Disposal: The final disposal of Fukinone waste must be conducted through your

institution's licensed hazardous waste disposal program. Contact your Environmental Health

and Safety (EHS) department to arrange for pickup and proper disposal. Do not pour

Fukinone solutions down the drain.

Emergency Procedures
Skin Contact: Immediately wash the affected area with copious amounts of soap and water.

Remove contaminated clothing. If irritation persists, seek medical attention.

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, holding

the eyelids open. Seek immediate medical attention.

Inhalation: Move the individual to fresh air. If they are not breathing, give artificial respiration.

If breathing is difficult, provide oxygen. Seek medical attention.
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Ingestion: Do not induce vomiting. Rinse the mouth with water. Seek immediate medical

attention.

Spill: For small spills, absorb the material with an inert substance (e.g., vermiculite, sand)

and place it in a sealed container for hazardous waste disposal. For larger spills, evacuate

the area and contact your institution's EHS department immediately.

Visual Guidance
Fukinone Safe Handling Workflow
The following diagram outlines the key steps for the safe handling of Fukinone in a laboratory

setting, from preparation to final disposal.
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Caption: Workflow for the safe handling and disposal of Fukinone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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